5-iodo-1-methyl-4-nitro-1H-pyrazole
Overview
Description
5-iodo-1-methyl-4-nitro-1H-pyrazole is a chemical compound that belongs to the pyrazole family of compounds. It has a molecular formula of C4H4IN3O2 and a molecular weight of 261.01 g/mol. This compound has been of great interest to researchers due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-iodo-1-methyl-4-nitro-1H-pyrazole is not well understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or proteins in the body.
Biochemical and physiological effects:
The biochemical and physiological effects of 5-iodo-1-methyl-4-nitro-1H-pyrazole have not been extensively studied. However, some studies have suggested that this compound may have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-iodo-1-methyl-4-nitro-1H-pyrazole in lab experiments is its unique properties. This compound can be easily synthesized and has a high degree of purity. However, one of the main limitations of using this compound is its potential toxicity. Researchers must take appropriate safety precautions when handling this compound.
Future Directions
There are several potential future directions for research involving 5-iodo-1-methyl-4-nitro-1H-pyrazole. Some of these directions include:
1. Further studies on the mechanism of action of this compound.
2. Investigation of the potential anti-inflammatory and anti-cancer properties of this compound.
3. Synthesis of novel compounds using 5-iodo-1-methyl-4-nitro-1H-pyrazole as a building block.
4. Development of new methods for the synthesis of this compound.
5. Investigation of the potential applications of this compound in the field of medicinal chemistry.
In conclusion, 5-iodo-1-methyl-4-nitro-1H-pyrazole is a unique chemical compound with potential applications in various fields. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.
Synthesis Methods
The synthesis of 5-iodo-1-methyl-4-nitro-1H-pyrazole can be achieved through several methods. One of the most common methods involves the reaction of 5-iodo-1-methyl-1H-pyrazole-4-carbaldehyde with nitric acid in the presence of acetic anhydride. This reaction results in the formation of 5-iodo-1-methyl-4-nitro-1H-pyrazole.
Scientific Research Applications
5-iodo-1-methyl-4-nitro-1H-pyrazole has been extensively studied for its potential applications in scientific research. One of the most common applications of this compound is in the field of organic synthesis. It has been used as a building block for the synthesis of various other compounds.
properties
IUPAC Name |
5-iodo-1-methyl-4-nitropyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4IN3O2/c1-7-4(5)3(2-6-7)8(9)10/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBQKTIXJELFFJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)[N+](=O)[O-])I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4IN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-iodo-1-methyl-4-nitro-1H-pyrazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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